Cas no 1000018-21-2 (Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate)

• Product Name: Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• CAS No: 1000018-21-2
• MF: C₁₇H₂₅N₃O₆S
• MW: 399.461903333664
• MDL: MFCD09864831
• CID: 1027323
• PubChem ID: 42544146
• Update Time: 2025-09-28

Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(N-(tert-butoxycarbonyl)sulfamoyl)piperazine-1-carboxylate
• Benzyl 4-{[(tert-butoxycarbonyl)amino]-sulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• AG-B-15126
• ANW-55178
• CTK7G3473
• KB-0802
• MolPort-001-758-627
• RP17185
• 1000018-21-2
• Piperazine-1-sulphonamide, N1-BOC N4-CBZ protected
• benzyl 4-({[(tert-butoxy)carbonyl]amino}sulfonyl)piperazine-1-carboxylate
• Benzyl4-(N-(tert-butoxycarbonyl)sulfamoyl)piperazine-1-carboxylate
• MFCD09864831
• Benzyl 4-[(tert-butoxycarbonyl)sulfamoyl]piperazine-1-carboxylate
• benzyl 4-{[(tert-butoxycarbonyl)amino]sulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate
• Benzyl 4-(N-BOC-sulfamoyl)piperazine-1-carboxylate
• DTXSID30654712
• J-519804
• benzyl 4-[(2-methylpropan-2-yl)oxycarbonylsulfamoyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]sulfonyl]-, phenylmethyl ester
• AKOS005073219
• Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate

• MDL： MFCD09864831
• Inchi： 1S/C17H25N3O6S/c1-17(2,3)26-15(21)18-27(23,24)20-11-9-19(10-12-20)16(22)25-13-14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,18,21)
• InChI Key： KUDXQVYDLHKECF-UHFFFAOYSA-N
• SMILES： S(NC(=O)OC(C)(C)C)(N1CCN(C(=O)OCC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 399.14640670g/mol
• Monoisotopic Mass: 399.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate

Comprehensive Overview of Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS No. 1000018-21-2)

Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate (CAS No. 1000018-21-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often abbreviated for convenience in academic and industrial settings, belongs to the class of sulfonamide-protected pyrazine derivatives, which are pivotal intermediates in the development of bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and benzyl ester moiety, make it a versatile building block for peptide mimetics and enzyme inhibitors.

In recent years, the demand for high-purity synthetic intermediates like Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate has surged, driven by advancements in drug discovery and medicinal chemistry. Researchers frequently search for keywords such as "Boc-protected sulfonamide synthesis", "pyrazinecarboxylate applications", and "CAS 1000018-21-2 supplier", reflecting its relevance in cutting-edge scientific endeavors. The compound's stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility.

From a structural perspective, the tetrahydro-1(2H)-pyrazine core of this compound offers a rigid scaffold that mimics natural peptide backbones, a feature highly sought after in the design of protease inhibitors and GPCR modulators. The Boc group ensures selective deprotection during multi-step reactions, a critical advantage in complex molecule assembly. Meanwhile, the benzyl ester provides a handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

The synthesis of Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate typically involves sulfonylation of a pyrazine precursor followed by Boc protection and benzyl esterification. This process is optimized for scalability, as evidenced by its adoption in contract manufacturing organizations (CMOs) serving the pharmaceutical and biotechnology sectors. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, often exceeding 98% for research-grade material.

Beyond its synthetic applications, this compound has garnered attention in chemoinformatics and AI-driven drug design. Computational models frequently incorporate its structural data to predict novel bioactive scaffolds, aligning with trends in machine learning for chemistry. Questions like "How to remove Boc group from sulfonamide?" or "Benzyl ester cleavage conditions" are common in online forums, highlighting practical challenges addressed by researchers working with this molecule.

Environmental and regulatory considerations for CAS 1000018-21-2 emphasize its classification as a non-hazardous laboratory chemical when handled according to standard protocols. Proper storage under inert atmosphere and avoidance of strong oxidizers ensure its longevity. The compound's logP and solubility profiles are documented in major chemical databases, aiding formulation scientists in preclinical development.

In conclusion, Benzyl 4-{(Tert-butoxycarbonyl)aminosulfonyl}tetrahydro-1(2H)-pyrazinecarboxylate represents a critical tool in modern organic synthesis, bridging the gap between academic exploration and industrial application. Its role in enabling fragment-based drug discovery and peptidomimetic design ensures sustained interest across the scientific community, with ongoing studies exploring its potential in targeted therapeutics and bioconjugation strategies.